5-chloro-N-[4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl]thiophene-2-carboxamide
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Overview
Description
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, a series of 2-methoxypyridine-3-carbonitrile-bearing aryl substituents were synthesized in good yields by the condensation of chalcones with malononitrile in a basic medium .Molecular Structure Analysis
The molecular structure of this compound is characterized by the presence of a thiophene ring, a thiazole ring, and a carboxamide group. The exact structure can be determined using various spectroscopic methods, including mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy .Scientific Research Applications
Antithrombotic Agent
The compound has been identified as a novel antithrombotic agent . It acts as a direct Factor Xa inhibitor, which plays a central role in the blood coagulation cascade . This makes it a promising target for anticoagulant therapy .
Treatment of Thromboembolic Diseases
The compound is currently under clinical development for the prevention and treatment of thromboembolic diseases . Its interaction with the neutral ligand chlorothiophene allows for a combination of good oral bioavailability and high potency .
Antimicrobial Activity
A study has shown that similar compounds have exhibited antimicrobial activity . While the specific compound was not tested, it’s possible that it could also have antimicrobial properties.
Antioxidant Activity
The compound could potentially have antioxidant activity . In a study, similar compounds showed good to excellent antioxidant activity compared to the control .
Molecular Docking Studies
The compound could be used in molecular docking studies to evaluate its potential as a drug . In a study, similar compounds exhibited good affinity with cytochrome P450 14 alpha-sterol demethylase (CYP51), notably, some compounds showed the highest affinity with the lowest binding energies .
Synthesis of New Compounds
The compound could be used as a starting point for the synthesis of new compounds . In a study, a new series of compounds were synthesized from similar compounds .
Mechanism of Action
Target of Action
Similar compounds have been found to interact with various receptors and enzymes, contributing to their diverse biological activities .
Mode of Action
It’s worth noting that compounds with similar structures have been found to bind with high affinity to multiple receptors, which can help in developing new useful derivatives .
Biochemical Pathways
Related compounds have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that these compounds may affect a wide range of biochemical pathways.
Pharmacokinetics
Similar compounds have been found to have good oral bioavailability .
Result of Action
Related compounds have been found to have diverse biological activities, suggesting that they may have a wide range of molecular and cellular effects .
properties
IUPAC Name |
5-chloro-N-[4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl]thiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H5Cl3N2OS3/c13-8-2-1-7(20-8)11(18)17-12-16-6(4-19-12)5-3-9(14)21-10(5)15/h1-4H,(H,16,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JTJPNPFQUDYGAX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(SC(=C1)Cl)C(=O)NC2=NC(=CS2)C3=C(SC(=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H5Cl3N2OS3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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